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Compound of Interest

Compound Name: Primisulfuron-methyl

Cat. No.: B166665

An In-depth Technical Guide to the Discovery and Development of Primisulfuron-methyl

Introduction

Primisulfuron-methyl is a selective, post-emergence sulfonylurea herbicide developed for the
control of grassy and broadleaf weeds.[1] First synthesized in the 1980s, it has become a
valuable tool in agriculture, particularly for maize cultivation.[2][3] This document provides a
comprehensive technical overview of its discovery, mechanism of action, synthesis, and the
experimental methodologies used in its development.

Discovery and Development History

Primisulfuron-methyl was discovered and developed by Ciba-Geigy (now Syngenta) in the
1980s.[3] The initial patents for the compound were filed by W. Meyer et al. in 1983 and 1984.
[4] It was first registered as a pesticide in the United States in 1990.[4] The herbicide is known
by several trade names, including Beacon, Rifle, Tell, Northstar, and Spirit.[1][2][5]

Development Timeline

The development of primisulfuron-methyl followed a structured path from initial discovery to
commercialization, focusing on identifying a potent inhibitor of a key plant enzyme.
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1. Enzyme Extraction
(from susceptible plant shoots)

2. Assay Preparation
(Enzyme + Buffer + Primisulfuron-methyl)

3. Reaction Initiation
(Add Pyruvate substrate)

4. Incubation
(e.g., 60 min at 35°C)

y

5. Reaction Termination
(Add H2S0a4 to form Acetoin)

6. Color Development
(Add Creatine & a-naphthol)

'

7. Measurement
(Spectrophotometry)

8. Data Analysis
(Calculate Iso value)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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